Cas no 852617-12-0 (N,N'-di-tert-butoxycarbonyl-2,6-diaminopyridine)

N,N'-di-tert-butoxycarbonyl-2,6-diaminopyridine structure
852617-12-0 structure
Product Name:N,N'-di-tert-butoxycarbonyl-2,6-diaminopyridine
CAS No:852617-12-0
MF:C15H23N3O4
MW:309.360823869705
CID:3030624
PubChem ID:86051323
Update Time:2025-09-25

N,N'-di-tert-butoxycarbonyl-2,6-diaminopyridine Chemical and Physical Properties

Names and Identifiers

    • N,N'-di-tert-butoxycarbonyl-2,6-diaminopyridine
    • Di-tert-butylpyridine-2,6-diyldicarbamate
    • BS-29514
    • Di-tert-butyl pyridine-2,6-diyldicarbamate
    • MFCD16621689
    • 852617-12-0
    • 2,6-Di-(boc-amino)pyridine
    • tert-butyl N-[6-[(2-methylpropan-2-yl)oxycarbonylamino]pyridin-2-yl]carbamate
    • TERT-BUTYL N-{6-[(TERT-BUTOXYCARBONYL)AMINO]PYRIDIN-2-YL}CARBAMATE
    • AB6783
    • MDL: MFCD16621689
    • Inchi: 1S/C15H23N3O4/c1-14(2,3)21-12(19)17-10-8-7-9-11(16-10)18-13(20)22-15(4,5)6/h7-9H,1-6H3,(H2,16,17,18,19,20)
    • InChI Key: QVPCQNKHMFGPLW-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC=C(N=1)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 309.169
  • Monoisotopic Mass: 309.169
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.6A^2
  • XLogP3: 2.6

N,N'-di-tert-butoxycarbonyl-2,6-diaminopyridine Pricemore >>

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